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Compound of Interest

Compound Name: Heptylmagnesium Bromide

Cat. No.: B081298

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet
(SDS) for heptylmagnesium bromide. The information is curated for professionals in research
and development who handle this highly reactive Grignard reagent. This document summarizes
critical safety data, handling procedures, and toxicological information to ensure safe laboratory
practices.

Core Safety and Property Data

Heptylmagnesium bromide (CAS No. 13125-66-1) is a highly reactive and hazardous
chemical commonly used in organic synthesis, particularly for the formation of carbon-carbon
bonds.[1] It is typically supplied as a solution in an organic solvent, such as diethyl ether or
tetrahydrofuran.[2] Due to its reactivity with water and air, it must be handled with extreme
caution under inert conditions.[1][3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of heptylmagnesium
bromide and its common solutions.
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Property Value Source

Chemical Formula C7H1sBrMg [1114]

Molecular Weight 203.40 g/mol
Colorless to yellowish or brown

Appearance o [1112][5]
liquid

Odor Strong odor [1]

- _ 35 °C (for 1.0M solution in

Boiling Point ) [4]
diethyl ether)

Melting Point -66 °C [5]
-30 °C (-22 °F) (closed cup)

Flash Point (for 1.0M solution in diethyl
ether)

) 0.841 g/mL at 25 °C (for 1.0M

Density S [4]
solution in diethyl ether)
Soluble in organic solvents like

N ether and tetrahydrofuran;
Solubility [1][6]

insoluble in water. Reacts

violently with water.

Hazard Identification and Classification

Heptylmagnesium bromide is classified as a hazardous substance. The GHS classification

for a typical solution in diethyl ether is summarized below.
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Hazard Class Category Hazard Statement
H224: Extremely flammable
o liquid and vapor. / H225:
Flammable Liquids lor2 ) o
Highly flammable liquid and
vapour.
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.
H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage.

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage.

Specific Target Organ Toxicity
) 3 (Central Nervous System)
(Single Exposure)

H336: May cause drowsiness

or dizziness.

Sources:[7]
Signal Word: Danger[1]
Hazard Pictograms:

walt text
walt text
walt text

Image Credit: Sigma-Aldrich

Safe Handling and Experimental Protocols

Due to its pyrophoric nature and reactivity, strict adherence to safety protocols is mandatory

when working with heptylmagnesium bromide.

Handling and Storage
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Precaution Details Source
Handle under a dry, inert
Inert Atmosphere atmosphere such as nitrogen [31[7]

or argon.

Moisture Sensitivity

Highly sensitive to moisture;

reacts violently with water.

[1]3][6]

Ventilation

Work in a well-ventilated area,
preferably in a chemical fume
hood.

[3]05]

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools and

explosion-proof equipment.

[3](5](6]

Personal Protective Equipment
(PPE)

Wear protective gloves, a lab

coat, and eye/face protection.

[5107]

Storage

Store in a tightly closed
container in a cool, dry, and
well-ventilated place. Store

locked up.

[315](6]

Incompatible Materials

Avoid contact with water,
oxidizing agents, and strong

acids.

[3]

General Experimental Workflow for a Grignhard Reaction

The following diagram illustrates a typical workflow for using heptylmagnesium bromide in a
Grignard reaction. This is a generalized protocol and should be adapted based on the specific
requirements of the reaction.
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Caption: General workflow for a Grignard reaction using heptylmagnesium bromide.

Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of exposure to heptylmagnesium

bromide.

Exposure Route First-Aid Measures

Source

Remove the person to fresh air

) and keep them comfortable for
Inhalation . .
breathing. Immediately call a

POISON CENTER or doctor.

Take off immediately all
contaminated clothing. Rinse
skin with water or shower.
Immediately call a POISON
CENTER or doctor.

Skin Contact

[3]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o
easy to do. Continue rinsing.
Immediately call a POISON

CENTER or doctor.

[5107]

Rinse mouth. Do NOT induce
vomiting. Immediately call a
POISON CENTER or doctor.

Ingestion

[5]

Fire-Fighting Measures
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Measure Details Source

Use dry chemical, carbon
Suitable Extinguishing Media dioxide, or alcohol-resistant [5]

foam. Do NOT use water.

Flammable liquid and vapor.
Reacts violently with water,

Specific Hazards which may ignite [6]
spontaneously. May form

explosive peroxides.

Wear self-contained breathing
Protective Equipment apparatus and full protective [31[5]

gear.

Toxicological and Ecological Information

The toxicological data for heptylmagnesium bromide is limited. However, due to its corrosive
nature, it is expected to be harmful.

Toxicological Data
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Effect Information Source
Oral: Harmful if swallowed.
Acute Toxicity Inhalation: No data available.

Dermal: No data available.

Skin Corrosion/Irritation

Causes severe skin burns. [1]

Serious Eye Damage/Irritation

Causes serious eye damage

[1]

and can lead to blindness.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

Suspected of causing cancer
(due to solvent like THF).

Specific Target Organ Toxicity

May cause respiratory irritation
and drowsiness or dizziness.
May cause damage to the
nervous system, liver, and
kidneys through prolonged or

repeated exposure.

Ecological Information

There is limited ecological data available for heptylmagnesium bromide.[5][8] It is expected to

be harmful to aquatic life. Spills should be contained and prevented from entering waterways.

Information Flow in a Safety Data Sheet (SDS)

The following diagram illustrates the logical flow of information as it is typically presented in a

Safety Data Sheet, from identification to disposal.
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v
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v

Section 6: Accidental Release Measures
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Disposal, Transport & Regulatory

Section 13: Disposal Considerations
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Section 16: Other Information
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Caption: Logical flow of information in a Safety Data Sheet (SDS).
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This guide is intended for informational purposes and should not be a substitute for a thorough
review of the official Safety Data Sheet provided by the supplier and adherence to all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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